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Compound of Interest

Compound Name: Acid Red 26

Cat. No.: B1679045

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Acid Red 26 (also
known as Ponceau R, C.I. 16150) in aqueous and organic solvent systems. The information
presented herein is intended to support research, development, and quality control activities
where this azo dye is utilized.

Core Physical and Chemical Properties

Acid Red 26 is a synthetic red azo dye, commonly used as a histological stain.[1] It presents
as a dark red crystalline powder.[2][3] Its chemical structure, characterized by the presence of
two sulfonate groups, dictates its solubility profile, rendering it an anionic dye.

Property Value

Molecular Formula C1sH14N2Na207S2

Molecular Weight 480.42 g/mol [4][5]

CAS Number 3761-53-3

Appearance Dark red crystals or red powder

Aqueous and Organic Solvent Solubility
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The solubility of Acid Red 26 is a critical parameter for its application in various scientific
disciplines. The presence of two hydrophilic sulfonate groups significantly influences its
behavior in polar and non-polar solvents.

Quantitative Solubility Data

The following table summarizes the known quantitative solubility of Acid Red 26 in water.

Solvent Temperature Solubility
Water 20 °C (68 °F) 1-10 mg/mL
PBS (pH 7.2) Not Specified 0.1 - 1 mg/mL (Slightly soluble)

Qualitative Solubility in Organic Solvents

The solubility of Acid Red 26 in organic solvents is generally limited, particularly in non-polar

media.
Solvent Solubility Description
Ethanol Hardly soluble / Very slightly soluble
Acetone Hardly soluble / Very slightly soluble
Ether Very slightly soluble
Dimethyl Sulfoxide (DMSO) Slightly soluble
Benzene Insoluble
Oils Insoluble

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure. The following
protocols are based on established international guidelines and common laboratory practices
for azo dyes.
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Water Solubility Determination (Adapted from OECD
Guideline 105)

The OECD Guideline for the Testing of Chemicals, Test No. 105, provides two primary methods
for determining water solubility: the Flask Method and the Column Elution Method. Given the
solubility range of Acid Red 26, the Flask Method is the more appropriate choice.

Principle: A supersaturated solution of Acid Red 26 in water is prepared and allowed to
equilibrate. The concentration of the dye in the saturated aqueous phase is then determined by
a suitable analytical method.

Apparatus:

Constant temperature water bath or shaker

Volumetric flasks

Centrifuge

Analytical balance

UV-Vis Spectrophotometer
Procedure:

o Preliminary Test: To estimate the approximate solubility, a small amount of Acid Red 26 is
added to a known volume of water at 20 °C and shaken. This helps in determining the
appropriate amount of substance to be used for the main test and the time required to reach
equilibrium.

o Equilibration: An excess amount of Acid Red 26 is added to a known volume of deionized
water in a flask. The flask is then agitated in a constant temperature bath at 20 + 0.5 °C. The
time to reach equilibrium should be determined, but a minimum of 24 hours is
recommended.

o Phase Separation: After equilibration, the mixture is centrifuged to separate the undissolved
solid from the saturated solution.
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o Concentration Analysis: A sample of the clear supernatant is carefully removed and its
concentration is determined. For a colored substance like Acid Red 26, UV-Vis
spectrophotometry is a suitable analytical method. A calibration curve should be prepared
using standard solutions of known concentrations.

» Replicate Measurements: The experiment should be performed in at least triplicate to ensure
the reliability of the results.

Solubility Determination in Organic Solvents

A similar flask method can be employed to determine the solubility of Acid Red 26 in organic
solvents.

Procedure:

e An excess amount of Acid Red 26 is added to the organic solvent of interest in a sealed
container to prevent solvent evaporation.

e The mixture is agitated at a constant temperature until equilibrium is reached.
e The undissolved solid is separated by centrifugation or filtration.

e The concentration of Acid Red 26 in the supernatant is determined using a suitable
analytical method, such as UV-Vis spectrophotometry, after appropriate dilution if necessary.

Protocol for Dissolving Poorly Water-Soluble Azo Dyes

For applications requiring the use of Acid Red 26 in aqueous buffers where its solubility is
limited, a co-solvent method can be employed.

Principle: A concentrated stock solution is first prepared in a water-miscible organic solvent in
which the dye is more soluble. This stock solution is then added dropwise to the aqueous
buffer.

Procedure:

o Stock Solution Preparation: Prepare a concentrated stock solution of Acid Red 26 in a
suitable organic solvent, such as Dimethyl Sulfoxide (DMSO).
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o Dissolution: Ensure the dye is completely dissolved in the organic solvent. Gentle warming
or vortexing may be applied if necessary, taking care not to degrade the compound.

» Addition to Aqueous Buffer: While stirring the target aqueous buffer, add the concentrated
stock solution dropwise. This gradual addition helps to prevent precipitation of the dye.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for determining the solubility of Acid Red

26 using the flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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